Cas no 1806992-15-3 (6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol
• CAS No: 1806992-15-3
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4894234
• Update Time: 2025-05-19

6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol

• Inchi： 1S/C8H7ClF2INO/c9-2-4-1-5(12)7(8(10)11)6(3-14)13-4/h1,8,14H,2-3H2
• InChI Key： ZSMARTQPAPTIHJ-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)N=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol

Comprehensive Overview of 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1806992-15-3)

6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1806992-15-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyridine core substituted with chloromethyl, difluoromethyl, iodo, and methanol functional groups, making it a versatile intermediate for synthesizing bioactive compounds. Its unique structural attributes, particularly the presence of difluoromethyl and iodo groups, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated and halogenated pyridine derivatives has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol for its potential as a building block in kinase inhibitors and antimicrobial agents. The compound's chloromethyl and iodo substituents offer excellent sites for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for downstream applications.

From an environmental and sustainability perspective, the development of greener synthetic routes for 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol is a growing area of interest. Researchers are investigating catalytic methods and biodegradable solvents to reduce the ecological footprint of its production. This aligns with the broader industry trend toward sustainable chemistry and the principles of green chemistry.

In the pharmaceutical sector, 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol is being studied for its potential in targeted drug delivery systems. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable moiety in prodrug design. Additionally, the compound's iodine atom allows for radiolabeling, opening doors for diagnostic imaging applications.

Agrochemical researchers are also exploring the use of 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol in the development of next-generation pesticides and herbicides. The compound's structural features may contribute to improved pest resistance management and reduced environmental persistence compared to traditional agrochemicals.

Quality control and regulatory compliance are critical considerations when working with 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol. Manufacturers must adhere to strict guidelines to ensure batch-to-batch consistency and purity. Advanced analytical techniques, including chiral chromatography and X-ray crystallography, are often employed to verify the compound's structural integrity.

As research into 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol continues, its potential applications in materials science are also being uncovered. The compound's unique electronic properties make it a candidate for organic electronic devices, such as OLEDs and photovoltaic cells. This interdisciplinary potential highlights the importance of continued investment in heterocyclic chemistry research.

The global market for specialized pyridine derivatives like 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol is expected to grow significantly in the coming years. This growth is driven by increasing R&D expenditures in the pharmaceutical and agricultural sectors, particularly in emerging economies. Companies specializing in fine chemicals are actively expanding their portfolios to include such high-value intermediates.

For researchers working with 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol, proper handling and storage are essential to maintain its stability. The compound should be stored under inert atmosphere at low temperatures to prevent degradation. Safety data sheets provide comprehensive guidance on handling procedures and personal protective equipment requirements.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1806992-15-3) represents an important building block in modern chemical research. Its diverse applications across multiple industries, combined with ongoing innovations in synthetic methodology, position it as a compound of significant scientific and commercial interest. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile molecule.